Cas no 1227411-35-9 (NO-Feng-PDMPPi, 95%)

• Product Name: NO-Feng-PDMPPi, 95%
• CAS No: 1227411-35-9
• CID: 4563879
• Update Time: 2025-10-22

NO-Feng-PDMPPi, 95% Chemical and Physical Properties

Names and Identifiers

• NO-Feng-PDMPPi, 95%

Additional information on NO-Feng-PDMPPi, 95%

Comprehensive Overview of NO-Feng-PDMPPi (CAS 1227411-35-9, 95% Purity): Applications and Innovations

In the rapidly evolving field of chemical research and development, NO-Feng-PDMPPi (CAS 1227411-35-9) has emerged as a compound of significant interest due to its unique properties and versatile applications. With a purity of 95%, this compound is widely utilized in pharmaceutical intermediates, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly exploring its potential in drug discovery, catalysis, and high-performance materials, aligning with current trends in sustainable chemistry and precision medicine.

The molecular structure of NO-Feng-PDMPPi offers distinct advantages in structure-activity relationship (SAR) studies, making it a valuable tool for optimizing bioactive molecules. Its compatibility with green chemistry principles has also garnered attention, as industries seek eco-friendly alternatives to traditional reagents. Recent publications highlight its role in enzyme inhibition and signal transduction modulation, addressing key challenges in oncology and neurodegenerative disease research—topics frequently searched in academic and AI-driven databases.

From a technical perspective, NO-Feng-PDMPPi exhibits excellent stability under ambient conditions, simplifying storage and handling protocols. Analytical methods such as HPLC and NMR confirm its high purity (95%), meeting stringent requirements for GMP-grade applications. Its synthesis route, often involving Pd-catalyzed cross-coupling, reflects advancements in organometallic chemistry—a hotspot in modern synthetic methodologies.

Market trends indicate growing demand for NO-Feng-PDMPPi in bioconjugation and proteomics, driven by the rise of antibody-drug conjugates (ADCs) and precision therapeutics. Frequently asked questions (FAQs) in search engines revolve around its solubility profiles, compatibility with aqueous systems, and scalable synthesis—all of which are addressed in recent peer-reviewed studies. The compound’s low cytotoxicity further expands its utility in cell-based assays and in vivo models.

Innovations in NO-Feng-PDMPPi applications are closely tied to AI-assisted molecular design, a trending topic in chemical informatics. Computational models predict its efficacy in allosteric modulation, reducing experimental trial-and-error cycles. Furthermore, its role in metal-organic frameworks (MOFs) design underscores its relevance in energy storage and carbon capture technologies—areas dominating sustainability discussions.

In summary, NO-Feng-PDMPPi (CAS 1227411-35-9) represents a convergence of cutting-edge science and industrial applicability. Its 95% purity grade ensures reliability for high-stakes research, while its multifaceted roles align with global priorities like healthcare innovation and environmental stewardship. As exploration continues, this compound is poised to remain a focal point in both academic and commercial spheres.